Cas no 220141-15-1 (2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid)

2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid is a heterocyclic aromatic compound featuring a chloro-substituted benzene ring linked to a 1,2,4-triazole moiety and a carboxylic acid functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both the triazole ring and carboxylic acid group enhances its reactivity, enabling derivatization for the development of biologically active molecules. Its well-defined molecular architecture ensures consistent performance in coupling reactions and metal-catalyzed transformations. The compound is characterized by high purity and stability, making it suitable for precision chemical synthesis and industrial-scale processes. Proper handling and storage are recommended due to its reactive functional groups.

2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid structure

220141-15-1 structure

Product Name:2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid

CAS No:220141-15-1

MF:C₉H₆ClN₃O₂

MW:223.615840435028

MDL:MFCD09152733

CID:1071513

PubChem ID:18795027

Update Time:2025-10-05

2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzoic acid
- 2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid
- AKOS005071927
- JFHJCXYONKJMDP-UHFFFAOYSA-N
- SCHEMBL1922976
- CS-0359147
- BB-0721
- 2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzoicacid
- 2-chloro-4-[1,2,4]triazol-1-yl-benzoic acid
- 2-chloro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxylic acid
- MFCD09152733
- 2-chloro-4-(1,2,4-triazol-1-yl)benzoic acid
- DB-104420
- 2-chloro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxylic acid, AldrichCPR
- 220141-15-1
- MDL： MFCD09152733
- Inchi： 1S/C9H6ClN3O2/c10-8-3-6(13-5-11-4-12-13)1-2-7(8)9(14)15/h1-5H,(H,14,15)
- InChI Key： JFHJCXYONKJMDP-UHFFFAOYSA-N
- SMILES： ClC1=C(C(=O)O)C=CC(=C1)N1C=NC=N1

Computed Properties

Exact Mass: 223.0148541g/mol
Monoisotopic Mass: 223.0148541g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 68Å²

Experimental Properties

Melting Point: 242-244°

2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid Security Information

Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid Pricemore >>

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TRC	C030785-500mg	2-Chloro-4-(1H-1,2,4-triazol-1-yl)-benzenecarboxylic acid	220141-15-1		500mg	$ 620.00	2022-06-06
Chemenu	CM309659-1g	2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzoic acid	220141-15-1	95%	1g	$355	2023-03-05
abcr	AB256842-500 mg	2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxylic acid, 95%; .	220141-15-1	95%	500 mg	€215.40	2023-07-20
abcr	AB256842-1 g	2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxylic acid, 95%; .	220141-15-1	95%	1 g	€315.00	2023-07-20
abcr	AB256842-5 g	2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxylic acid, 95%; .	220141-15-1	95%	5 g	€859.90	2023-07-20
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abcr	AB256842-1g	2-Chloro-4-(1H-1,2,4-triazol-1-yl)benzenecarboxylic acid, 95%; .	220141-15-1	95%	1g	€315.00	2025-02-21
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